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Compound of Interest

Compound Name:
Benzoic acid, 4-chloro-, 4-

hydroxyphenyl ester

Cat. No.: B13786835

Get Quote

Executive Summary
This technical guide provides a comprehensive physicochemical and synthetic profile of 4-

hydroxyphenyl 4-chlorobenzoate (CAS: 73092-79-2). As a bifunctional aromatic ester

possessing both a phenolic hydroxyl group and a para-chloro substituted benzoate core, this

compound serves as a critical "AB-type" monomer in the synthesis of liquid crystalline

polyesters (LCPs) and high-performance polyarylates. Its rigid rod-like structure (mesogen)

imparts anisotropic melt-forming properties to resulting polymers, making it a material of high

interest in materials science and macromolecular engineering.

Molecular Architecture & Identification
The molecule consists of two benzene rings linked by an ester bond. The "head" is a 4-

chlorobenzoyl moiety, and the "tail" is a 4-hydroxyphenol (hydroquinone) moiety. This

asymmetry is crucial for its reactivity; the phenolic hydroxyl group remains free for further

polymerization or functionalization.
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Parameter Data

IUPAC Name 4-Hydroxyphenyl 4-chlorobenzoate

Synonyms
Benzoic acid, 4-chloro-, 4-hydroxyphenyl ester;

Hydroquinone mono-p-chlorobenzoate

CAS Registry Number 73092-79-2

Molecular Formula C₁₃H₉ClO₃

Molecular Weight 248.66 g/mol

SMILES O=C(Oc1ccc(O)cc1)c1ccc(Cl)cc1

InChI Key QODPSUCGKVLBCA-UHFFFAOYSA-N

Thermodynamic & Physical Characterization
The thermal properties of 4-hydroxyphenyl 4-chlorobenzoate are defined by its rigid aromatic

backbone, which facilitates π-π stacking interactions. The melting point is a critical purity

indicator.

Physical Property Table
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Property Value / Description Notes

Physical State Crystalline Solid
Typically colorless to pale

beige needles or powder.

Melting Point 117 – 119 °C
Sharp transition indicates high

purity [1].

Boiling Point ~417.6 °C
Predicted at 760 mmHg;

decomposes before boiling.

Density 1.357 g/cm³
Predicted value based on

group contribution methods.

Solubility (Soluble) DMSO, DMF, THF, Acetone
Polar aprotic solvents dissolve

the compound well.

Solubility (Insoluble) Water, Hexane
Hydrophobic aromatic core

limits aqueous solubility.[1]

pKa (Phenolic OH) ~9.9

Typical for phenol; allows

deprotonation by weak bases

(e.g., K₂CO₃).

Spectroscopic Signature[2]
¹H NMR (400 MHz, DMSO-d₆): The spectrum is characterized by two distinct AA'BB' systems

and a singlet for the hydroxyl proton.

δ 9.51 (s, 1H): Phenolic -OH (Exchangeable with D₂O).

δ 8.05 (d, 2H): Protons ortho to the ester carbonyl (Benzoate ring).

δ 7.65 (d, 2H): Protons meta to the ester carbonyl (Benzoate ring).

δ 7.05 (d, 2H): Protons ortho to the ester oxygen (Phenolic ring).

δ 6.80 (d, 2H): Protons ortho to the hydroxyl group (Phenolic ring).

IR Spectrum:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cymitquimica.com/cas/1126-46-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13786835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1730–1740 cm⁻¹: Strong C=O stretching (Ester).

3300–3400 cm⁻¹: Broad O-H stretching (Phenol).

Synthesis & Purification Protocols
Core Challenge: Mono-Esterification
The primary synthetic challenge is the selective mono-acylation of hydroquinone. Since

hydroquinone has two identical hydroxyl groups, statistical reaction with 4-chlorobenzoyl

chloride often leads to the formation of the diester (1,4-bis(4-chlorobenzoyloxy)benzene) as a

major byproduct.

Strategy: To maximize the yield of the mono-ester, hydroquinone is used in excess (typically 2–

3 equivalents) relative to the acid chloride.

Experimental Protocol
Reagents:

4-Chlorobenzoyl chloride (1.0 eq)

Hydroquinone (3.0 eq)

Triethylamine (1.1 eq) or Pyridine

Solvent: THF (Tetrahydrofuran) or DCM (Dichloromethane)

Step-by-Step Methodology:

Preparation: In a dry 3-neck round-bottom flask under nitrogen atmosphere, dissolve

Hydroquinone (3.0 eq) in anhydrous THF. Add Triethylamine (1.1 eq).

Addition: Cool the solution to 0°C. Dissolve 4-Chlorobenzoyl chloride (1.0 eq) in a minimal

amount of THF. Add this solution dropwise to the hydroquinone mixture over 60 minutes.

Slow addition is crucial to maintain a high local concentration of hydroquinone.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).
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Workup:

Filter off the precipitated triethylamine hydrochloride salt.

Concentrate the filtrate under reduced pressure.[2]

Redissolve the residue in Ethyl Acetate and wash with water (to remove excess unreacted

hydroquinone, which is water-soluble) followed by 0.5M HCl and Brine.

Purification:

The crude product may still contain traces of diester.

Recrystallization: Dissolve in hot Ethanol/Water (9:1) or Toluene. Cool slowly to crystallize

the mono-ester.

Yield: Typical isolated yields range from 55% to 65%.

Synthesis Workflow Diagram
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Figure 1: Selective synthesis pathway for 4-hydroxyphenyl 4-chlorobenzoate favoring mono-

ester formation.

Chemical Reactivity & Applications[1][2][3][4][5][6]
Polymerization (Liquid Crystal Polyesters)
This compound is a classic AB-monomer. It contains a carboxylic acid precursor (the

chlorobenzoate group is stable, but the molecule is often used as a comonomer where the -OH
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reacts with diacids, or the chloro group is modified). More commonly, it serves as a structural

model for "rigid rod" segments in polymer chains.

When copolymerized (e.g., via transesterification if the chloro-group were a carboxylate, or

using the phenol group), the rigid aromatic rings align in the melt phase, forming nematic or

smectic liquid crystal domains. This alignment results in polymers with:

High tensile modulus.

Excellent thermal stability.

Chemical resistance.

Pharmaceutical Intermediate
The 4-chlorobenzoyl moiety is a pharmacophore found in fibrate drugs (e.g., Bezafibrate). This

ester can serve as a lipophilic intermediate or a prodrug scaffold where the ester bond is

cleaved in vivo to release the active phenol or benzoic acid derivative.
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Figure 2: Primary reactivity pathways and downstream applications.

Safety & Handling (MSDS Summary)
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Hazards: Irritant to eyes, respiratory system, and skin.

Handling: Use local exhaust ventilation. Avoid dust formation.

Storage: Store in a cool, dry place. Keep container tightly closed. Hydrolytically stable under

neutral conditions but avoid prolonged exposure to moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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